Cas no 60310-07-8 (Benzamide, 3-methyl-2-nitro-)

• Product Name: Benzamide, 3-methyl-2-nitro-
• CAS No: 60310-07-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD00631168
• CID: 1619820
• PubChem ID: 3271371
• Update Time: 2025-10-28

Benzamide, 3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-methyl-2-nitro-
• 3-methyl-2-nitrobenzamide
• 3-methyl-2-nitro-benzamide
• W18210
• SCHEMBL2636763
• MB01360
• MFCD00631168
• AS-59588
• DB-194147
• HTVJDAQMMNMEBZ-UHFFFAOYSA-N
• AKOS008977453
• CS-0060014
• 60310-07-8
• AMY31730

• MDL： MFCD00631168
• Inchi： 1S/C8H8N2O3/c1-5-3-2-4-6(8(9)11)7(5)10(12)13/h2-4H,1H3,(H2,9,11)
• InChI Key： HTVJDAQMMNMEBZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C)=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzamide, 3-methyl-2-nitro-

Benzamide, 3-Methyl-2-Nitro-

Benzamide, 3-methyl-2-nitro- (CAS No: 60310-07-8) is a chemical compound with the molecular formula C8H7NO4. This compound belongs to the class of aromatic amides and is characterized by its benzene ring substituted with a methyl group at the 3-position and a nitro group at the 2-position, along with an amide functional group (-CONH2). The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of Benzamide, 3-methyl-2-nitro- typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the nitro and methyl groups through electrophilic substitution reactions. The amide group is introduced in a subsequent step, often via nucleophilic acyl substitution or other amide-forming reactions. The exact synthetic pathway may vary depending on the starting materials and desired purity levels.

One of the key features of Benzamide, 3-methyl-2-nitro- is its stability under normal conditions, which makes it suitable for various applications. The nitro group at the 2-position contributes to the compound's reactivity in certain chemical transformations, while the methyl group at the 3-position provides steric hindrance and influences the electronic properties of the benzene ring. These characteristics make Benzamide, 3-methyl-2-nitro- a valuable intermediate in organic synthesis.

Recent studies have explored the use of Benzamide, 3-methyl-2-nitro- in pharmaceutical research, particularly in drug design and development. The compound's ability to act as a precursor for more complex molecules has been leveraged in creating bioactive compounds with potential therapeutic applications. For instance, researchers have investigated its role in synthesizing anti-inflammatory agents and antioxidants by modifying its functional groups.

In addition to pharmaceutical applications, Benzamide, 3-methyl-2-nitro- has found utility in agrochemicals and materials science. Its ability to undergo various coupling reactions makes it a versatile building block for constructing larger molecular frameworks. Recent advancements in catalytic methods have further enhanced its applicability by enabling more efficient synthesis pathways.

The physical properties of Benzamide, 3-methyl-2-nitro- include a melting point of approximately 155°C and a boiling point around 400°C under standard conditions. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its handling and processing in industrial settings.

From an environmental standpoint, understanding the degradation pathways of Benzamide, 3-methyl-2-nitro- is essential for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under aerobic conditions, revealing that it can be metabolized by certain microbial communities into less toxic byproducts. This knowledge is critical for ensuring sustainable practices in its production and disposal.

In conclusion, Benzamide, 3-methyl-2-nitro- (CAS No: 60310-07-8) stands out as a significant compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research directions, positioning it as an important tool in modern organic chemistry.